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Compound of Interest

Compound Name: Formamide-13C,15N

Cat. No.: B1340008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Formamide-13C,15N, a stable isotope-labeled compound crucial for a variety of applications in

research and drug development. This document summarizes key quantitative data, outlines

general experimental protocols for property determination, and visualizes its application in

synthetic workflows.

Core Physical and Chemical Properties
Formamide-13C,15N is an isotopically labeled version of formamide, where the carbon atom is

replaced with its heavy isotope, Carbon-13 (¹³C), and the nitrogen atom is replaced with its

heavy isotope, Nitrogen-15 (¹⁵N). This labeling provides a distinct mass shift, making it a

valuable tool in mass spectrometry-based studies and as a precursor for the synthesis of other

labeled molecules.[1][2]

Data Presentation: Quantitative Physical Properties
The following table summarizes the key physical properties of Formamide-13C,15N. It is

important to note that some of these values, particularly the boiling and melting points, are

often cited from the literature for unlabeled formamide and may serve as close approximations

for the labeled analogue.[1]
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Property Value Source(s)

Molecular Formula H¹³CO¹⁵NH₂ [1]

Molecular Weight 47.03 g/mol [1][2]

Appearance Colorless liquid [3][4]

Melting Point 2-3 °C (lit.) [1][5]

Boiling Point 210 °C (lit.) [1][5]

Density 1.183 g/mL at 25 °C [1]

Isotopic Purity (¹³C) ≥99 atom % [1]

Isotopic Purity (¹⁵N) ≥98 atom % [1]

Solubility Miscible with water. [3][6]

CAS Number 285977-74-4 [1][2]

Experimental Protocols
While specific, detailed experimental protocols for the determination of physical properties of

Formamide-13C,15N are not extensively published, the methodologies would follow standard

analytical chemistry techniques. The following are generalized protocols for the key properties

listed above.

Determination of Melting Point
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a substance like Formamide-13C,15N, which has a melting point near room

temperature, a capillary tube method is commonly employed.

Sample Preparation: A small amount of the liquid sample is frozen. A capillary tube is then

packed with the solid sample.

Apparatus: A calibrated melting point apparatus is used. The capillary tube is placed in the

apparatus, which slowly heats the sample.
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Measurement: The temperature at which the solid begins to melt and the temperature at

which it is completely liquid are recorded as the melting point range.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Apparatus Setup: A small quantity of Formamide-13C,15N is placed in a test tube with a

boiling chip. An inverted capillary tube is placed inside the test tube. The setup is heated in a

controlled manner using a heating mantle or an oil bath.

Observation: As the liquid is heated, a stream of bubbles will emerge from the inverted

capillary tube. The heat is then slowly reduced.

Measurement: The boiling point is recorded as the temperature at which the last bubble

emerges and the liquid begins to re-enter the capillary tube.

Determination of Density
Density is the mass of a substance per unit volume.

Mass Measurement: A known volume of Formamide-13C,15N is carefully measured using a

calibrated pycnometer or a micropipette.

Volume Measurement: The mass of the measured volume is determined using an analytical

balance.

Calculation: The density is calculated by dividing the mass of the sample by its volume. The

measurement is typically performed at a specific temperature, such as 25 °C, as density is

temperature-dependent.

Applications and Workflows
Formamide-13C,15N is primarily utilized as a synthetic intermediate for the introduction of ¹³C

and ¹⁵N labels into more complex molecules.[2] This is particularly valuable in drug

development for metabolic studies, pharmacokinetic analysis, and as internal standards in
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quantitative mass spectrometry assays. It also finds use as a solvent in certain applications.[2]

[7]

Generalized Synthetic Workflow
The following diagram illustrates a generalized workflow where Formamide-13C,15N is used

as a building block in the synthesis of an isotopically labeled target molecule.
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Caption: Generalized workflow for synthesizing a labeled molecule using Formamide-
13C,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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